Cas no 19728-41-7 (2-tert-butylbenzene-1-thiol)

2-tert-butylbenzene-1-thiol structure
2-tert-butylbenzene-1-thiol structure
Product Name:2-tert-butylbenzene-1-thiol
CAS No:19728-41-7
MF:C10H14S
MW:166.283161640167
CID:88110
PubChem ID:2795032
Update Time:2025-04-18

2-tert-butylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

    • 2-tert-Butylthiophenol
    • 2-tert-butylbenzenethiol
    • 2-(tert-Butyl)thiophenol
    • 2-tert-butyl-benzenethiol
    • HSC6H4tBu-2
    • o-tBuC6H4SH
    • o-tert-Butylbenzenethiol
    • o-tert-butylthiophenol
    • 2-TERTIARY-BUTYLTHIOPHENOL
    • 2-(TERT-BUTYL)BENZENETHIOL
    • 2-(1,1-Dimethylethyl)benzenethiol
    • 2-(tert-Butyl)benzenethiol, 2-(tert-Butyl)phenyl mercaptan
    • 2-TERT-BUTYLTHIOPHENOL: TECH., 80%
    • 2-tert-butylbenzene-1-thiol
    • 2-(tert-Butyl)phenyl mercaptan
    • DTXSID00383527
    • 2-tertbutylbenzenethiol
    • tert-Butylbenzenethiol
    • 2-t-butylbenzenethiol
    • NS00058746
    • Benzenethiol, o-tert-butyl-
    • CS-0119981
    • Benzenethiol, 2-(1,1-dimethylethyl)-
    • thiyl t-butylbenzene
    • AKOS015908640
    • UNII-7KA8Q65UQU
    • 2-t-butyl-thiophenol
    • FT-0613431
    • EINECS 258-646-6
    • GEO-04077
    • SCHEMBL732202
    • 19728-41-7
    • 2-tert-Butylthiophenol, AldrichCPR
    • EN300-1845683
    • A813899
    • 53584-22-8
    • 7KA8Q65UQU
    • 2-(2-Methyl-2-propanyl)benzenethiol
    • Benzenethiol,2-(1,1-dimethylethyl)-
    • MFCD00041503
    • DB-008233
    • 2-tert-Butyl thiophenol
    • MDL: MFCD00041503
    • Inchi: 1S/C10H14S/c1-10(2,3)8-6-4-5-7-9(8)11/h4-7,11H,1-3H3
    • InChI Key: BKMGLHQPYYCKPO-UHFFFAOYSA-N
    • SMILES: SC1C=CC=CC=1C(C)(C)C
    • BRN: 1933593

Computed Properties

  • Exact Mass: 166.08200
  • Monoisotopic Mass: 166.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 1A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.985g/cm3
  • Boiling Point: 69-70°C 0,2mm
  • Flash Point: 69-70°C/0.2mm
  • Refractive Index: 1.5600
  • Solubility: Not miscible or difficult to mix.
  • PSA: 38.80000
  • LogP: 3.27280
  • Solubility: Not determined
  • Sensitiveness: Air Sensitive

2-tert-butylbenzene-1-thiol Security Information

  • Hazard Statement: Irritant
  • Hazardous Material transportation number:UN 2810
  • Hazard Category Code: 20/21/22-36/38-41
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xi
  • HazardClass:6.1
  • PackingGroup:III
  • Safety Term:6.1
  • Packing Group:III
  • Risk Phrases:R20/21/22; R36/38
  • Packing Group:III
  • Hazard Level:6.1

2-tert-butylbenzene-1-thiol Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-tert-butylbenzene-1-thiol Pricemore >>

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Enamine
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